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Compound of Interest

Compound Name: Caffeic acid-pYEEIE

Cat. No.: B15578305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caffeic acid-pYEEIE is a potent and selective phosphopeptide mimetic designed to study and
inhibit protein-protein interactions (PPIs) mediated by the Src Homology 2 (SH2) domain of the
Src family of kinases. The pYEEIE motif is a high-affinity ligand for the Src SH2 domain, and
the conjugation of caffeic acid to this peptide enhances its binding affinity, making it a valuable
tool for investigating the role of Src signaling in various cellular processes, including cell
growth, differentiation, and oncogenesis.[1][2][3] This document provides detailed application
notes and experimental protocols for utilizing Caffeic acid-pYEEIE in your research.

Diagram of Caffeic Acid-pYEEIE Interaction with Src SH2 Domain
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Prepare fluorescently-labeled Prepare serial dilutions of For competition assay, add
Caffeic acid-pYEEIE (Tracer) Src SH2 domain protein unlabeled competitor with Tracer and SH2

Mix Tracer and SH2 domain

in a microplate

anubate to reach equilibrium)

Measure Fluorescence Polarization

Plot FP vs. [SH2] and
fit to determine Kd

Prepare degassed solutions of
Caffeic acid-pYEEIE and Src SH2 domain
in identical buffer

Load Src SH2 domain into the Load Caffeic acid-pYEEIE into
sample cell of the calorimeter the injection syringe

Perform serial injections of
Caffeic acid-pYEEIE into the sample cell

Measure the heat change
after each injection

Integrate heat peaks and plot against
molar ratio to determine Kd, AH, and n
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Immobilize Src SH2 domain Prepare serial dilutions of
on a sensor chip Caffeic acid-pYEEIE (analyte)

Inject analyte over the sensor surface

(Association phase)

Flow buffer over the surface
(Dissociation phase)

Monitor the change in
refractive index (Response Units)

Fit the sensorgram data to a
kinetic model to determine ka, kd, and KD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15578305#caffeic-acid-pyeeie-for-studying-protein-
protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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